Cas no 81655-05-2 ((3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol)

• Product name: (3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol
• CAS No: 81655-05-2
• MF: C₆H₁₁NO₃
• MW: 145.16
• MDL: MFCD22394107
• CID: 5112629

(3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol

• MDL： MFCD22394107
• Inchi： 1S/C6H11NO3/c7-3-1-9-6-4(8)2-10-5(3)6/h3-6,8H,1-2,7H2/t3-,4+,5?,6+/m0/s1
• InChI Key： NTIGTCIZCBNMIP-KIFFQIORSA-N
• SMILES： O1C[C@@H](O)[C@@]2([H])OC[C@H](N)C12

Additional information on (3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol

Research Briefing on (3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol (CAS: 81655-05-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol (CAS: 81655-05-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of (3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol as a key intermediate in the synthesis of protease inhibitors, particularly those targeting viral proteases such as HIV-1 and SARS-CoV-2. The compound's bicyclic furan structure, combined with its amino and hydroxyl functional groups, makes it a versatile scaffold for designing potent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of inhibitors to viral proteases, thereby improving their therapeutic potential.

In addition to its role in antiviral drug development, (3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol has shown promise in the field of oncology. Researchers have explored its incorporation into small-molecule inhibitors targeting cancer-related enzymes, such as kinases and deubiquitinases. Preliminary in vitro studies have indicated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. These findings were corroborated by a recent preprint on bioRxiv, which detailed the compound's mechanism of action in disrupting cancer cell signaling pathways.

The synthesis of (3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol has also seen advancements in recent years. A 2022 publication in Organic Letters described an optimized enantioselective synthesis route, which improved yield and purity while reducing the number of steps required. This development is particularly significant for large-scale production, as it addresses previous challenges associated with the compound's complex stereochemistry. Furthermore, green chemistry approaches have been applied to minimize environmental impact during synthesis, aligning with the pharmaceutical industry's growing emphasis on sustainability.

Looking ahead, the potential applications of (3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol extend beyond its current uses. Ongoing research is investigating its utility in targeted drug delivery systems, where its structural features could facilitate selective binding to disease-specific biomarkers. Additionally, computational modeling studies are underway to predict novel derivatives with enhanced pharmacological properties. These efforts underscore the compound's versatility and its growing importance in the development of next-generation therapeutics.

In conclusion, (3R,3aR,6S)-6-aminohexahydrofuro[3,2-b]furan-3-ol (CAS: 81655-05-2) represents a valuable scaffold in chemical biology and pharmaceutical research. Its demonstrated efficacy in antiviral and anticancer applications, coupled with advancements in synthesis methodologies, positions it as a compound of significant interest for future drug discovery efforts. Continued research in this area is expected to yield further insights into its therapeutic potential and expand its applications across diverse disease areas.